Cas no 1806776-10-2 (4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806776-10-2
• MF: C₉H₄BrF₆NO₃
• MW: 368.027382850647
• CID: 4843673
• Update Time: 2025-10-29

4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H4BrF6NO3/c10-1-3-4(8(11,12)13)2-17-5(7(18)19)6(3)20-9(14,15)16/h2H,1H2,(H,18,19)
• InChI Key： UJGIDLSYMUMPGZ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(=O)O)=NC=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4

Additional information on 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid

4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806776-10-2): An Overview

4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806776-10-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for further investigation.

The bromomethyl group in the molecule serves as a reactive site for various chemical transformations, such as nucleophilic substitution reactions. This makes 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid an excellent starting material for the synthesis of more complex molecules. The trifluoromethoxy and trifluoromethyl substituents, on the other hand, contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. For instance, the presence of trifluoromethoxy and trifluoromethyl groups can improve the binding affinity of a drug to its target, increase its solubility, and reduce its susceptibility to metabolic degradation. These properties are particularly valuable in the development of drugs for treating diseases such as cancer, neurological disorders, and infectious diseases.

In the context of 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid, researchers have explored its potential as a building block for the synthesis of novel pyridine-based derivatives. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, pyridine derivatives with similar structural features have been shown to inhibit kinases, which are key targets in cancer therapy. The bromomethyl group can be used to introduce additional functional groups that enhance the selectivity and potency of these inhibitors.

Beyond its use in drug discovery, 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid has also found applications in materials science. The combination of fluorinated groups and the pyridine ring provides unique electronic properties that can be exploited in the design of functional materials. For instance, these compounds can be used as precursors for the synthesis of conductive polymers or as components in organic electronic devices.

The synthesis of 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach is to start with a suitable pyridine derivative and introduce the bromomethyl group through electrophilic substitution or coupling reactions. The trifluoromethoxy and trifluoromethyl groups can be introduced using fluorination reagents or through palladium-catalyzed cross-coupling reactions.

In terms of safety and handling, it is important to note that while 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid is not classified as a hazardous material, it should still be handled with care due to its reactivity and potential health effects. Appropriate personal protective equipment (PPE) should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

Future research on 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid is likely to focus on expanding its applications in drug discovery and materials science. Ongoing studies are exploring its potential as a scaffold for developing new therapeutic agents and functional materials with improved properties. Additionally, efforts are being made to optimize synthetic routes to increase yield and reduce costs, making this compound more accessible for large-scale applications.

In conclusion, 4-(Bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806776-10-2) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation and development, contributing to advancements in drug discovery, materials science, and other related fields.